Cas no 1806998-50-4 (6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806998-50-4
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4806390
• Update Time: 2025-05-20

6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4F3NO2/c8-3-1-4(7(9)10)11-5(2-12)6(3)13/h1-2,7,13H
• InChI Key： PGHAYCQYEDBMLM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=O)N=C(C(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde

Introduction to 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1806998-50-4)

6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1806998-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic aldehyde features a pyridine core substituted with fluorine and difluoromethyl groups, making it a structurally intriguing molecule with potential applications in drug discovery and synthesis.

The compound's molecular structure consists of a pyridine ring with hydroxyl, fluoro, and difluoromethyl substituents at the 3rd, 4th, and 2nd positions, respectively. The presence of these functional groups enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. Specifically, the aldehyde group at the 2-position provides a versatile handle for further chemical modifications, enabling the construction of diverse pharmacophores.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. The introduction of fluorine atoms into a molecular framework can significantly influence the electronic properties of a compound, often leading to improved pharmacokinetic profiles. For instance, fluorine substitution can enhance binding to biological targets by increasing hydrophobic interactions or altering electron distribution.

The difluoromethyl group is particularly noteworthy for its role in medicinal chemistry. This moiety is known to improve metabolic stability by resisting oxidation and hydrolysis. Additionally, it can enhance binding affinity by increasing lipophilicity and engaging in favorable interactions with biological targets. These properties make 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde a promising building block for the development of novel therapeutic agents.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating fluorinated and hydroxyl groups, researchers can fine-tune the interactions between the inhibitor and the enzyme active site, leading to improved efficacy.

Moreover, the aldehyde functionality allows for further derivatization through condensation reactions with amines or hydrazines, yielding Schiff bases or hydrazones that may exhibit unique biological activities. These derivatives have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The structural diversity achievable through such modifications underscores the versatility of 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde as a synthetic intermediate.

Advances in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies suggest that the fluorinated pyridine core of this compound can effectively engage with target proteins through hydrophobic interactions and hydrogen bonding networks. The presence of both hydroxyl and aldehyde groups provides multiple sites for interaction, potentially increasing binding affinity and selectivity.

In addition to its role in drug discovery, 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde has found applications in materials science and agrochemicals. Its unique electronic properties make it a candidate for organic electronics, where fluorinated heterocycles are increasingly used due to their stability and charge transport capabilities. In agrochemicals, such compounds may serve as intermediates for developing novel pesticides with improved efficacy and environmental safety.

The synthesis of 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce fluoro and difluoromethyl groups, followed by functional group interconversions to achieve the desired substitution pattern. Catalytic methods have been employed to enhance reaction efficiency and selectivity, reducing unwanted side products.

The growing demand for specialized intermediates like 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde has led to advancements in synthetic methodologies aimed at improving yield and scalability. Continuous flow chemistry has emerged as a particularly promising approach for producing complex molecules efficiently. This technology allows for precise control over reaction conditions, minimizing waste and optimizing process economics.

Ethical considerations in pharmaceutical research also play a crucial role in the development of new compounds. Ensuring that synthetic routes are sustainable and environmentally friendly is increasingly important as regulatory pressures mount on chemical manufacturers. Innovations in green chemistry aim to reduce hazardous waste generation while maintaining high standards of product quality.

The future prospects for 6-(Difluoromethyl)-4-fluoro-3-hydroxypyridine-2-carboxaldehyde are bright given its structural features and potential applications across multiple industries. Continued research into its derivatives will likely uncover new therapeutic uses, while advancements in synthetic chemistry will make it more accessible for industrial applications. As our understanding of molecular interactions deepens, compounds like this will remain at the forefront of innovation in chemical biology.